![molecular formula C23H22N2S B2673190 (Z)-2-(4-(4-isobutylphenyl)thiazol-2-yl)-3-(p-tolyl)acrylonitrile CAS No. 476668-87-8](/img/structure/B2673190.png)
(Z)-2-(4-(4-isobutylphenyl)thiazol-2-yl)-3-(p-tolyl)acrylonitrile
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Description
(Z)-2-(4-(4-isobutylphenyl)thiazol-2-yl)-3-(p-tolyl)acrylonitrile is a useful research compound. Its molecular formula is C23H22N2S and its molecular weight is 358.5. The purity is usually 95%.
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Scientific Research Applications
Thiazole Derivatives in Drug Design
Thiazole and its derivatives are crucial in medicinal chemistry due to their extensive range of biological activities. Research has focused on synthesizing novel thiazole compounds for various therapeutic applications, including antioxidant, analgesic, anti-inflammatory, antimicrobial, and antitumor activities. The structural motif of thiazole is considered privileged due to its potential to act on multiple signaling pathways, which can lead to a broad spectrum of pharmacological activities. However, the selectivity and potential side effects of these compounds are critical considerations in drug development (Leoni et al., 2014).
Acrylonitrile in Polymer Research
Acrylonitrile is extensively used in the production of polymers such as polyacrylamide, which has applications in water treatment, paper processing, and other industries. The synthesis of acrylonitrile from biomass has been explored as a more sustainable process. However, challenges in achieving high yields from non-food biomass sources and the competition with conventional processes based on fossil fuels are significant hurdles. Research continues to focus on developing novel catalysts and processes for bio-based acrylonitrile production (Grasselli & Trifiró, 2016).
Environmental and Safety Aspects of Chemical Compounds
The environmental impact and safety of chemical compounds such as acrylamide have been subjects of extensive research. Acrylamide, formed in foods during processing, has raised health concerns due to its potential neurotoxicity and carcinogenicity. Understanding the chemistry, biochemistry, and safety of compounds like acrylamide is crucial for developing better processing methods to reduce their presence in the diet and mitigate health risks (Friedman, 2003).
Properties
IUPAC Name |
(Z)-3-(4-methylphenyl)-2-[4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl]prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2S/c1-16(2)12-18-8-10-20(11-9-18)22-15-26-23(25-22)21(14-24)13-19-6-4-17(3)5-7-19/h4-11,13,15-16H,12H2,1-3H3/b21-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKRXQIZVPCOPER-BKUYFWCQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.